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Compound of Interest

Compound Name: IIIM-290

Cat. No.: B15585933 Get Quote

Disclaimer: No official Safety Data Sheet (SDS) for IIIM-290 is publicly available. This guide is

based on the compound's classification as a potent, orally bioavailable cyclin-dependent kinase

(CDK) inhibitor and general best practices for handling potent pharmaceutical compounds in a

research setting.[1][2][3] It is crucial to supplement this information with a thorough internal risk

assessment before commencing any work.

IIIM-290 is a semi-synthetic derivative of the natural product rohitukine and has been identified

as a potent inhibitor of Cdk-9, showing efficacy in various cancer models.[4][5][6][7] As a potent

compound designed to have a pharmacological effect, it should be handled with extreme care

to avoid occupational exposure.[2][3]

Potential Hazards
As a member of the cyclin-dependent kinase inhibitor class, IIIM-290 may pose several health

risks. The FDA has issued warnings for the CDK 4/6 inhibitor class regarding the potential for

rare but severe lung inflammation (interstitial lung disease/pneumonitis).[8] Other known side

effects of CDK inhibitors include neutropenia, leukopenia, anemia, and fatigue.[9] While one

preclinical study noted that IIIM-290 was not found to be mutagenic, genotoxic, or cardiotoxic,

all potent compounds should be handled as potentially hazardous.[5]

Personal Protective Equipment (PPE)
A risk-based approach should be taken when selecting PPE for handling IIIM-290. The

following table summarizes recommended PPE for different laboratory activities involving
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potent compounds.

Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified fume hood-

Disposable solid-front lab coat

with tight-fitting cuffs- Double

gloves (e.g., nitrile)-

Disposable sleeves- Safety

glasses or goggles

High risk of aerosolization and

inhalation of a potent powder.

Full respiratory protection is

critical. Double gloving

provides an additional barrier.

[1]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills still exists.

[1]

General Laboratory Handling

- Lab coat- Safety glasses-

Chemical-resistant gloves

(e.g., nitrile)

Standard laboratory practice to

prevent skin and eye contact.

Operational and Disposal Plans
A clear and detailed plan for the handling and disposal of IIIM-290 is essential to ensure the

safety of all laboratory personnel and to prevent environmental contamination.

Experimental Workflow
The following diagram illustrates a general workflow for handling IIIM-290 in a research setting,

from preparation to disposal.
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Experimental Workflow for Handling IIIM-290

Preparation

Handling

Cleanup & Disposal

Review Safety Information
(MSDS, Risk Assessment)

Prepare Work Area
(Fume Hood, Spill Kit)

Don Appropriate PPE

Perform Experiment
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Decontaminate Equipment
and Work Surfaces

Doff PPE Correctly

Segregate and Label
Hazardous Waste

Dispose of Waste via
Certified Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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